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Compound of Interest

Compound Name: Cadmium acetate

Cat. No.: B1200064 Get Quote

CAS Number: 5743-04-4

This technical guide provides an in-depth overview of cadmium acetate dihydrate, a

compound utilized in various research and development applications. It is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

physicochemical properties, synthesis, experimental protocols, and toxicological profile, with a

focus on its impact on cellular signaling pathways.

Physicochemical Properties
Cadmium acetate dihydrate is a white crystalline solid that is soluble in water.[1][2] It is the

dihydrated form of cadmium acetate and is more commonly used in laboratory settings due to

its stability.[1] Key quantitative data for both the anhydrous and dihydrate forms are

summarized in the table below for easy comparison.
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Property
Cadmium Acetate
(Anhydrous)

Cadmium Acetate
Dihydrate

Chemical Formula Cd(CH₃COO)₂ Cd(CH₃COO)₂·2H₂O

Molar Mass 230.50 g/mol [1] 266.53 g/mol [1]

Appearance Colorless crystals[1] White crystals[1]

Density 2.341 g/cm³[1] 2.01 g/cm³[1]

Melting Point 255 °C (decomposes)[1] 130 °C (decomposes)[1]

Solubility in Water Soluble[1] Very soluble[1]

pH (50 g/L in H₂O at 20 °C) ~7 Not specified

Bulk Density Not specified 950 kg/m ³

Synthesis and Formulation
Cadmium acetate dihydrate can be synthesized through the reaction of cadmium oxide with

acetic acid.[3][4] The resulting solution is then concentrated and cooled to facilitate the

formation of crystals.[4] An alternative method involves treating cadmium nitrate with acetic

anhydride.[3][5] Commercially, it is typically available in technical or reagent grades with a

purity of ≥99.0%.[5]

Applications in Research and Development
Cadmium acetate dihydrate serves as a crucial precursor and reagent in various scientific

applications:

Nanoparticle Synthesis: It is a key starting material for the synthesis of cadmium-based

nanoparticles, such as cadmium sulfide (CdS) and cadmium selenide (CdSe) quantum dots.

[6][7][8] These nanoparticles have applications in bioimaging, biosensing, and drug delivery

due to their unique optical and electronic properties.[7][8]

Toxicology Studies: As a soluble source of cadmium ions (Cd²⁺), it is frequently used in

toxicology research to investigate the effects of cadmium on biological systems.[1][6]
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Catalysis: The compound can act as a catalyst in certain organic reactions.[9]

Electronics and Materials Science: It is used in the production of thin-film solar cells and

other semiconductor materials.[6]

Experimental Protocols
Detailed methodologies are essential for reproducible experimental outcomes. Below are

protocols for the preparation of a stock solution and the synthesis of nanocrystalline thin films.

Preparation of a 1 M Cadmium Acetate Dihydrate Stock
Solution
This protocol outlines the preparation of 100 mL of a 1 M stock solution, which is often required

for toxicology studies and nanoparticle synthesis.[1]

Materials:

Cadmium acetate dihydrate (CAS: 5743-04-4)[1]

High-purity, sterile deionized water[1]

Calibrated analytical balance

100 mL Class A volumetric flask

Beaker

Magnetic stirrer and stir bar

Procedure:

Weighing: Accurately weigh 26.65 g of cadmium acetate dihydrate using a calibrated

analytical balance.[1]

Dissolving: Transfer the weighed solid into a beaker containing a magnetic stir bar and add

approximately 80 mL of deionized water. Stir the mixture until the solid is completely

dissolved.[1]
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Transfer and Dilution: Carefully transfer the solution to a 100 mL volumetric flask. Rinse the

beaker with a small amount of deionized water and add the rinsing to the volumetric flask to

ensure a complete transfer of the solute.[1]

Final Volume Adjustment: Add deionized water to the volumetric flask until the bottom of the

meniscus reaches the 100 mL calibration mark.[1]

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.[1]
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Experimental Workflow: Stock Solution Preparation

1. Weigh 26.65 g of
Cadmium Acetate Dihydrate

2. Dissolve in ~80 mL
of Deionized Water

3. Transfer to 100 mL
Volumetric Flask

4. Adjust Volume to
100 mL Mark

5. Cap and Invert
to Homogenize
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Experimental Workflow: CdSe Thin Film Synthesis

1. Prepare Cadmium Complex
(Cadmium Acetate + Ammonia)

2. Add Sodium Selenosulphite
to form Reaction Mixture

3. Immerse Substrates for
50-60h at Room Temperature

4. Wash and Dry
the Deposited Thin Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/pdf/Protocol_for_preparing_cadmium_acetate_stock_solutions_for_experiments.pdf
https://prochemonline.com/product/cadmiumacetate-1322/
https://en.wikipedia.org/wiki/Cadmium_acetate
https://www.sciencemadness.org/smwiki/index.php/Cadmium_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-acetate
https://www.chemimpex.com/products/35307
https://pmc.ncbi.nlm.nih.gov/articles/PMC10179838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10179838/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Role_of_Cadmium_Chloride_Hydrate_in_Nanoparticle_Synthesis.pdf
https://www.guidechem.com/encyclopedia/cadmium-acetate-dihydrate-dic13787.html
https://www.benchchem.com/product/b1200064#cas-number-for-cadmium-acetate-dihydrate
https://www.benchchem.com/product/b1200064#cas-number-for-cadmium-acetate-dihydrate
https://www.benchchem.com/product/b1200064#cas-number-for-cadmium-acetate-dihydrate
https://www.benchchem.com/product/b1200064#cas-number-for-cadmium-acetate-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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